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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
safe handling procedures for CH6953755 based on general best practices for potent kinase
inhibitors and active pharmaceutical ingredients (APIs). Since a specific Safety Data Sheet
(SDS) for CH6953755 is not publicly available, these recommendations should be
supplemented by a thorough risk assessment conducted by qualified personnel in your
institution. Always adhere to your institution's specific safety protocols and local regulations.

Hazard Identification and Risk Assessment

CH6953755 is a potent, orally active, and selective YES1 kinase inhibitor.[1][2][3][4] As a potent
biological agent, it should be handled as a potentially hazardous substance. The primary risks
associated with handling potent compounds of this nature include:

o Toxicity: Potential for adverse health effects upon inhalation, ingestion, or skin absorption.
e Irritation: May cause irritation to the skin, eyes, and respiratory tract.

e Unknown Long-Term Effects: The comprehensive toxicological properties and long-term
health effects of CH6953755 have not been fully characterized. Therefore, it is crucial to
minimize exposure.

A risk assessment should be performed before commencing any work with this compound to
identify potential hazards and implement appropriate control measures.[5][6]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended minimum personal protective equipment for
handling CH6953755. The level of PPE should be escalated based on the specific procedures

and the quantity of the compound being handled.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Double-gloving with chemical-
resistant nitrile gloves is

recommended.[2][3]

To prevent skin contact and
absorption. The outer glove
should be changed
immediately upon
contamination.

Eye and Face Protection

Safety glasses with side
shields are the minimum
requirement.[1][2] For
procedures with a splash
hazard, chemical splash
goggles and a face shield
should be worn.[2][3]

To protect the eyes and face
from splashes and airborne

particles.

Body Protection

A buttoned-up, long-sleeved
laboratory coat is mandatory.
[1][3] For handling larger
quantities or when there is a
risk of significant
contamination, a disposable

gown is recommended.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid
CH6953755 and preparation of
its solutions should be
conducted within a certified
chemical fume hood or other
suitable containment device.[7]
For procedures with a high
potential for aerosol
generation, a respirator may
be necessary based on a risk

assessment.

To minimize the risk of

inhalation.

Foot Protection

Closed-toe shoes must be
worn at all times in the

laboratory.[3]

To protect feet from spills and

falling objects.
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Safe Handling and Operational Plan

A step-by-step approach to handling CH6953755 is essential to ensure safety and minimize
exposure.

3.1. Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. The recommended storage temperature is -20°C for long-term stability.[2]

Labeling: Ensure the storage location is clearly labeled with the compound's identity and
associated hazards.

3.2. Preparation and Use

Work Area: All manipulations of CH6953755, particularly in its solid form, must be performed
in a certified chemical fume hood.[7] The work surface should be covered with absorbent
bench paper.

PPE: Before handling, don all required personal protective equipment as outlined in the table
above.

Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,
clean spatula and weighing vessel.

Solution Preparation: When preparing solutions, slowly add the solvent to the solid
compound to prevent splashing. Ensure the container is securely sealed before removing it
from the fume hood.

Disposal Plan

All waste contaminated with CH6953755 must be treated as hazardous chemical waste.[8]

» Solid Waste: Items such as used gloves, contaminated bench paper, and pipette tips should
be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[8]
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e Liquid Waste: Unused solutions containing CH6953755 should be collected in a labeled,
sealed, and appropriate hazardous waste container. Do not dispose of this waste down the
drain.[8][9]

o Disposal Procedures: Adhere to all institutional, local, and national regulations for the
disposal of hazardous waste.[10]

Emergency Procedures

o Spills: In the event of a spill, evacuate the area and follow your institution's established
procedures for cleaning up hazardous chemical spills. Use a chemical spill kit and wear
appropriate PPE during cleanup.

e Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.

o Inhalation: Move to fresh air immediately.
o Ingestion: Do not induce vomiting.

In all cases of personal exposure, seek immediate medical attention and provide the medical
personnel with as much information as possible about the compound.

Visualized Workflow for Handling CH6953755

The following diagram illustrates the logical workflow for the safe handling of CH6953755, from
initial preparation to final disposal.
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Safe Handling Workflow for CH6953755
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Caption: Workflow for safe handling of CH6953755.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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